Cas no 927174-22-9 (Naphtho[1,2-b]furan-4,5-dione, 2-ethyl-7-(4-methylpentyl)-)

• Product Name: Naphtho[1,2-b]furan-4,5-dione, 2-ethyl-7-(4-methylpentyl)-
• CAS No: 927174-22-9
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 735863
• PubChem ID: 71445308
• Update Time: 2025-04-19

Naphtho[1,2-b]furan-4,5-dione, 2-ethyl-7-(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-4,5-dione, 2-ethyl-7-(4-methylpentyl)-
• 2-ethyl-7-(4-methylpentyl)benzo[g][1]benzofuran-4,5-dione
• DTXSID50853866
• 2-Ethyl-7-(4-methylpentyl)naphtho[1,2-b]furan-4,5-dione
• 927174-22-9

• Inchi： 1S/C20H22O3/c1-4-14-11-17-19(22)18(21)16-10-13(7-5-6-12(2)3)8-9-15(16)20(17)23-14/h8-12H,4-7H2,1-3H3
• InChI Key： AHDHAOBRNZEUKF-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC2C(C(C3C=C(C=CC=3C1=2)CCCC(C)C)=O)=O

Computed Properties

• Exact Mass: 310.15689456g/mol
• Monoisotopic Mass: 310.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.3Ų